(-)-Pisatin
(-)-Pisatin
6H-(1,3)Dioxolo(5,6)benzofuro(3,2-c)(1)benzopyran-6a(12aH)-ol, 3-methoxy-, (6aS-cis)- is a natural product found in Millettia pachyloba with data available.
Brand Name:
Vulcanchem
CAS No.:
20186-22-5
VCID:
VC21134862
InChI:
InChI=1S/C17H14O6/c1-19-9-2-3-10-12(4-9)20-7-17(18)11-5-14-15(22-8-21-14)6-13(11)23-16(10)17/h2-6,16,18H,7-8H2,1H3/t16-,17+/m0/s1
SMILES:
COC1=CC2=C(C=C1)C3C(CO2)(C4=CC5=C(C=C4O3)OCO5)O
Molecular Formula:
C17H14O6
Molecular Weight:
314.29 g/mol
(-)-Pisatin
CAS No.: 20186-22-5
Cat. No.: VC21134862
Molecular Formula: C17H14O6
Molecular Weight: 314.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 6H-(1,3)Dioxolo(5,6)benzofuro(3,2-c)(1)benzopyran-6a(12aH)-ol, 3-methoxy-, (6aS-cis)- is a natural product found in Millettia pachyloba with data available. |
|---|---|
| CAS No. | 20186-22-5 |
| Molecular Formula | C17H14O6 |
| Molecular Weight | 314.29 g/mol |
| IUPAC Name | (1S,12S)-16-methoxy-5,7,11,19-tetraoxapentacyclo[10.8.0.02,10.04,8.013,18]icosa-2,4(8),9,13(18),14,16-hexaen-1-ol |
| Standard InChI | InChI=1S/C17H14O6/c1-19-9-2-3-10-12(4-9)20-7-17(18)11-5-14-15(22-8-21-14)6-13(11)23-16(10)17/h2-6,16,18H,7-8H2,1H3/t16-,17+/m0/s1 |
| Standard InChI Key | LZMRDTLRSDRUSU-DLBZAZTESA-N |
| Isomeric SMILES | COC1=CC2=C(C=C1)[C@H]3[C@@](CO2)(C4=CC5=C(C=C4O3)OCO5)O |
| SMILES | COC1=CC2=C(C=C1)C3C(CO2)(C4=CC5=C(C=C4O3)OCO5)O |
| Canonical SMILES | COC1=CC2=C(C=C1)C3C(CO2)(C4=CC5=C(C=C4O3)OCO5)O |
| Appearance | Powder |
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